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Compound of Interest

Compound Name:
Tert-butyl 4-

oxocyclohexanecarboxylate

Cat. No.: B153428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties and a common

synthetic route for Tert-butyl 4-oxocyclohexanecarboxylate. This information is critical for its

application in research and development, particularly in the synthesis of novel pharmaceutical

compounds.

Core Physical Properties
Tert-butyl 4-oxocyclohexanecarboxylate is a white to off-white solid at room temperature[1].

A summary of its key physical properties is presented in the table below. It is important to note

that while the boiling point has been predicted through computational methods, an

experimentally determined melting point is not readily available in the reviewed literature.

Physical Property Value Notes

Melting Point Not available
The compound is a solid at

room temperature.

Boiling Point 271.5 ± 33.0 °C Predicted value.[1][2]

Appearance White to off-white solid [1]
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Experimental Protocols
Synthesis of Tert-butyl 4-oxocyclohexanecarboxylate
A general and effective procedure for the synthesis of Tert-butyl 4-
oxocyclohexanecarboxylate involves the esterification of 4-oxocyclohexanecarboxylic acid

with tert-butanol.[1][3]

Materials:

4-Oxocyclohexanecarboxylic acid

Pyridine

tert-Butanol

Phosphorus oxychloride (POCl₃)

Ethyl acetate (EtOAc)

Saturated brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Ice water

Procedure:

In a suitable reaction vessel, dissolve 4-oxocyclohexanecarboxylic acid in a mixture of

pyridine and tert-butanol.

Cool the solution in an ice bath.

Add phosphorus oxychloride dropwise to the cooled solution, maintaining the low

temperature.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature.
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Stir the mixture continuously for approximately 4 hours.

Upon completion of the reaction, carefully pour the crude mixture into ice water.

Extract the aqueous mixture with ethyl acetate.

Combine the organic layers and wash with a saturated brine solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure to yield Tert-butyl 4-
oxocyclohexanecarboxylate.

Determination of Physical Properties
The following are general methodologies for determining the melting and boiling points of

organic compounds like Tert-butyl 4-oxocyclohexanecarboxylate.

Melting Point Determination: The melting point of a solid organic compound can be determined

by packing a small amount of the substance into a capillary tube and heating it in a calibrated

melting point apparatus. The temperature range from the first sign of melting to the complete

liquefaction of the sample is recorded as the melting point range. A sharp melting point range

(typically 0.5-1.0°C) is indicative of a pure compound.

Boiling Point Determination: The boiling point of a liquid can be determined using a distillation

apparatus or a micro-method such as the Siwoloboff method. This involves heating a small

sample of the liquid in a test tube containing an inverted capillary tube. The boiling point is the

temperature at which a steady stream of bubbles emerges from the capillary tube.

Visualized Workflows and Relationships
To further elucidate the practical applications and synthesis of Tert-butyl 4-
oxocyclohexanecarboxylate, the following diagrams are provided.
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Caption: Synthesis workflow for Tert-butyl 4-oxocyclohexanecarboxylate.
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Caption: Role as a chemical intermediate in various R&D fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB61119411_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB61119411_EN.htm
https://www.chembk.com/en/chem/TERT-BUTYL%204-OXOCYCLOHEXANECARBOXYLATE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61119411.htm
https://www.benchchem.com/product/b153428#physical-properties-of-tert-butyl-4-oxocyclohexanecarboxylate-melting-point-boiling-point
https://www.benchchem.com/product/b153428#physical-properties-of-tert-butyl-4-oxocyclohexanecarboxylate-melting-point-boiling-point
https://www.benchchem.com/product/b153428#physical-properties-of-tert-butyl-4-oxocyclohexanecarboxylate-melting-point-boiling-point
https://www.benchchem.com/product/b153428#physical-properties-of-tert-butyl-4-oxocyclohexanecarboxylate-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153428?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

